Cas no 955042-96-3 (3-Ethoxy-2-methyl-4H-pyran-4-one)

3-Ethoxy-2-methyl-4H-pyran-4-one structure
955042-96-3 structure
Product Name:3-Ethoxy-2-methyl-4H-pyran-4-one
CAS No:955042-96-3
MF:C8H10O3
MW:154.163202762604
CID:2142345
Update Time:2023-08-04

3-Ethoxy-2-methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-ethoxy-2-methyl-4H-pyran-4-one
    • XKGZTJGVEGDXJR-UHFFFAOYSA-N
    • 4H-Pyran-4-one, 3-ethoxy-2-methyl-
    • 3-Ethoxy-2-methyl-4H-pyran-4-one
    • Inchi: 1S/C8H10O3/c1-3-10-8-6(2)11-5-4-7(8)9/h4-5H,3H2,1-2H3
    • InChI Key: XKGZTJGVEGDXJR-UHFFFAOYSA-N
    • SMILES: O(CC)C1C(C=COC=1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Topological Polar Surface Area: 35.5
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